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Compound of Interest

Compound Name: 2-Butylaniline

Cat. No.: B1265583

An In-depth Technical Guide to 2-Butylaniline

This technical guide provides a comprehensive overview of 2-butylaniline (CAS Number:
2696-85-7), a significant chemical intermediate in various industrial and research applications.
[1][2] Aimed at researchers, scientists, and professionals in drug development, this document
details the compound's chemical identity, physicochemical properties, synthesis
methodologies, and biological significance.

Chemical Identity and Molecular Structure

2-Butylaniline, also known as o-butylaniline or 2-butylbenzenamine, is an aromatic amine
characterized by a butyl group substituted at the ortho position of an aniline ring.[1][2] This
substitution pattern imparts specific steric and electronic properties that are pivotal to its
reactivity and utility in chemical synthesis.[1]

Molecular Structure:
The molecular structure of 2-butylaniline is depicted below.
Caption: Molecular structure of 2-butylaniline.

Physicochemical and Safety Data

A summary of the key physicochemical and safety data for 2-butylaniline is presented in the
table below for easy reference and comparison.
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Property Value Reference
CAS Number 2696-85-7 [2]
Molecular Formula CioH1sN [2]
Molecular Weight 149.23 g/mol
Colorless to red to green clear
Appearance -
liquid
Boiling Point 126 °C at 15 mmHg [3]
Density 0.95 g/cm?3 [3]
Flash Point 108 °C (226.4 °F) - closed cup
1S/C10H15N/c1-2-3-6-9-7-4-5-
InChl 8-10(9)11/h4-5,7-8H,2- [2]
3,6,11H2,1H3
SMILES CCCCC1=CC=CC=CIN
Signal Word Warning

Eye lIrrit. 2 - Skin Irrit. 2 - STOT
SE 3

Hazard Classifications

H315 (Causes skin irritation),

H319 (Causes serious eye
Hazard Statements o

irritation), H335 (May cause

respiratory irritation)

Synthesis of 2-Butylaniline: An Experimental
Protocol

2-Butylaniline can be synthesized through the alkylation of aniline. The following is a
representative protocol for the synthesis of n-butylaniline, which can be adapted for the specific
synthesis of the ortho-isomer through the use of appropriate catalysts and conditions promoting
regioselectivity. A general method involves the condensation reaction of aniline and n-butanol.

[4]
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Materials:

Aniline

n-Butanol

Catalyst (e.g., a solid acid catalyst)

Reactor capable of high pressure and temperature

Distillation apparatus

Procedure:

Reaction Setup: The reactor is charged with aniline, n-butanol, and the catalyst. A typical
weight ratio of aniline:n-butanol:catalyst is 1:(0.8-1.1):(0.4-0.85).[4]

Condensation Reaction: The mixture is heated to a temperature of 220-240°C under a
pressure of 2-5.0 MPa for a duration of 6-24 hours.[4] During the reaction, water is
generated and should be removed from the system to drive the equilibrium towards the
product.[4]

Work-up: After the reaction is complete, the product mixture is cooled and then hydrolyzed.
The organic and aqueous layers are separated to yield the crude product.[4]

Purification: The crude product is subjected to reduced pressure rectification to isolate the p-
n-butylaniline.[4] To obtain 2-butylaniline specifically, ortho-directing catalysts would be
employed during the alkylation step.

Applications in Research and Industry

2-Butylaniline serves as a crucial intermediate in several industrial applications:

o Pharmaceutical Synthesis: As an aromatic amine, it is a building block for more complex

molecules, including heterocyclic compounds that are scaffolds for various drug candidates.
[1] The butyl group can influence the pharmacological properties of the final active
pharmaceutical ingredient (API).
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e Dye Manufacturing: It is used in the synthesis of azo dyes, which have widespread
applications in the textile industry.[1]

» Specialty Chemicals: It is a precursor for the production of various specialty chemicals.[1]

Biological Activity and Metabolic Pathway

2-Butylaniline, like other aromatic amines, can undergo metabolic activation, which is of
significant interest in toxicology and drug development.[1] The primary route of metabolism
involves cytochrome P450 enzymes.[1]

The metabolic activation can lead to the formation of reactive intermediates that can bind to
cellular macromolecules, potentially causing toxicity.[1] The general metabolic pathway for
aniline involves N-acetylation and hydroxylation, followed by conjugation for excretion.[5] For 2-
butylaniline, a similar pathway is expected, with the butyl group potentially influencing the rate
and site of metabolism.

Phase I Metabolism Phase II Metabolism Excretion

2-Butylaniline Cytochrome P450 Enzymes ' \etabolites Conjugation (e.g., Glucuronidation) Conjugated Metabolites @

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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